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Cat. No.: B1665610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ADT-OH (5-(4-hydroxyphenyl)-3H-1,2-dithiole-3-thione), also known as ACS1, is a synthetic

hydrogen sulfide (H₂S) donor derived from anethole dithiolethione (ADT)[1][2]. As a slow-

releasing H₂S donor, ADT-OH is a valuable tool in studying the diverse physiological and

pathological roles of H₂S, a critical gaseous signaling molecule[3][4][5][6]. Its applications in

research are expanding, particularly in areas such as cancer biology, where it has been shown

to induce apoptosis, and in neuroscience, where it exhibits neuroprotective effects[3][5][6].

Proper preparation of stock solutions is crucial for accurate and reproducible experimental

results. Dimethyl sulfoxide (DMSO) is a common solvent for ADT-OH due to its excellent

solubilizing properties for a wide range of organic compounds[2][3][7][8]. This document

provides a detailed protocol for the preparation, storage, and handling of ADT-OH stock

solutions using DMSO.

Quantitative Data Summary
For ease of reference, the key quantitative data for ADT-OH is summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₆OS₃ [1][2][9]

Molecular Weight 226.3 g/mol [2][9]

CAS Number 18274-81-2 [1][2][9]

Appearance Yellow crystalline solid [1][2]

Purity ≥98% [2][9]

Solubility in DMSO 5 mg/mL [2]

Storage (Solid) -20°C, desiccated [2][10]

Stability (Solid) ≥ 4 years at -20°C [2]

Storage (DMSO Stock) -20°C or -80°C [10][11]

Stability (DMSO Stock)
Up to 1 month at -20°C, 6

months at -80°C
[10][11]

Experimental Protocol: Preparation of ADT-OH
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of ADT-OH in DMSO.

Materials:

ADT-OH powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and located inside a chemical fume hood to

minimize inhalation of the powder.

Wear appropriate PPE.

Allow the ADT-OH container to equilibrate to room temperature before opening to prevent

condensation.

Weighing ADT-OH:

Carefully weigh out the desired amount of ADT-OH powder into a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.263 mg of ADT-
OH (Molecular Weight = 226.3 g/mol ).

Solubilization in DMSO:

Add the calculated volume of DMSO to the tube containing the ADT-OH powder. For the

example above, add 1 mL of DMSO.

Cap the tube securely.

Dissolution:

Vortex the solution until the ADT-OH is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution if necessary, but avoid excessive heat[12]. Visually inspect

the solution to ensure no solid particles remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. This prevents repeated freeze-thaw cycles which

can degrade the compound[11].
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[11].

Safety Precautions:

ADT-OH is intended for research use only[1][9][10].

Handle ADT-OH powder in a chemical fume hood to avoid inhalation.

DMSO is readily absorbed through the skin and can carry dissolved substances with it;

therefore, always wear gloves when handling DMSO solutions[7].

Consult the Safety Data Sheet (SDS) for ADT-OH for comprehensive safety information.

Diagrams
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Caption: Workflow for preparing ADT-OH stock solution with DMSO.
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Caption: Simplified signaling overview of ADT-OH as an H₂S donor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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